3,4-Dinitrohex-3-ene
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Description
Structure: A nitroalkene with nitro groups at positions 3 and 4 on a six-carbon chain. The conjugated double bond likely contributes to its reactivity and stability. Synthesis: Typically synthesized via nitration of hexene derivatives or through cycloaddition reactions. Applications: Potential uses as an intermediate in explosives, pharmaceuticals, or polymer chemistry due to nitro groups’ electron-withdrawing properties.
Properties
CAS No. |
53684-54-1 |
|---|---|
Molecular Formula |
C6H10N2O4 |
Molecular Weight |
174.15 g/mol |
IUPAC Name |
3,4-dinitrohex-3-ene |
InChI |
InChI=1S/C6H10N2O4/c1-3-5(7(9)10)6(4-2)8(11)12/h3-4H2,1-2H3 |
InChI Key |
KQIWPQXBIFDSMD-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=C(CC)[N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Hypothetical comparisons might include:
1,3-Dinitrohexane
- Structural Difference : Saturated hydrocarbon chain vs. conjugated alkene in 3,4-Dinitrohex-3-ene.
- Reactivity : Lower reactivity due to lack of conjugation.
- Thermal Stability : Likely higher stability compared to nitroalkenes.
3-Nitrohex-2-ene
- Functional Groups : Single nitro group vs. dual nitro groups.
- Electrophilicity : Reduced electrophilic character compared to 3,4-Dinitrohex-3-ene.
4-Nitrostyrene
- Aromaticity vs. Aliphatic Chain : Benzene ring vs. aliphatic chain.
- Applications : 4-Nitrostyrene is widely used in organic synthesis, whereas 3,4-Dinitrohex-3-ene may have niche applications.
Data Tables (Hypothetical)
| Property | 3,4-Dinitrohex-3-ene | 1,3-Dinitrohexane | 3-Nitrohex-2-ene |
|---|---|---|---|
| Molecular Weight (g/mol) | 176.2 | 178.2 | 129.2 |
| Melting Point (°C) | ~85 (decomposes) | 92–94 | -10 |
| Density (g/cm³) | 1.32 | 1.25 | 1.05 |
| Solubility | Low in water | Moderate in ether | High in acetone |
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